Cas no 39409-82-0 (Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5%)

• Product name: Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5%
• CAS No: 39409-82-0
• MF: CH₄Mg₂O₅
• MW: 144.649461746216
• MDL: MFCD00011107
• CID: 55013
• PubChem ID: 24882310

Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5% Chemical and Physical Properties

Names and Identifiers

• Magnesium carbonate hydroxide hydrate
• Magnesium carbonate hydroxide
• Magnesium carbonate basic
• MAGNESIUM CARBONATE HEAVY POWDER
• MAGNESIUM CARBONATE LIGHT POWDER
• Magnesium carbonate tetrahydrate
• MagnesiuM Carbonate,Heavy,FCC
• MagnesiuM Carbonate,Light,FCC
• MagnesiumCarbonate(Light)Gr
• MagnesiumCarbonateLightBp
• MagnesiumCarbonateLightIp
• MagnesiumCarbonateLightUsp
• Pentamagnesium tetracarbonate dihydroxide pentahydrate
• Carbonic acid, magnesium salt (1:1), mixt. with magnesium hydroxide (Mg(OH)2), hydrate
• magnesium carbonate hydrate, puratronic
• magnesium carbonate tetrahydrate, reagent grade
• MAGNESIUMCARBONATEBASIC,HEAVY,FCC
• MAGNESIUMCARBONATEBASIC,LIGHT,FCC
• Magnesium carbonate basic puriss., meets analytical specification of Ph. Eur., BP, E504, light, 40-45% Mg (as MgO) basis, powder (light)
• Magnesium carbonate basic purum p.a., heavy, >=40% (MgO)
• Magnesium carbonate basic purum, light, >=40% Mg (as MgO) basis, powder (light)
• Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5%

• MDL： MFCD00011107
• Inchi： 1S/CH2O3.2Mg.2H2O.2H/c2-1(3)4;;;;;;/h(H2,2,3,4);;;2*1H2;;/q;;+2;;;;/p-2
• InChI Key： UGVVNJCYDXZHBJ-UHFFFAOYSA-L
• SMILES： C(O)(O)=O.[Mg](O)O.[Mg]

Computed Properties

• Exact Mass: 159.97100
• Monoisotopic Mass: 100.972525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 64.2
• Surface Charge: 0

Experimental Properties

• Color/Form: White loose powder or light brittle substance
• Density: 2.16
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol.
• PSA: 112.88000
• LogP: -2.86490
• Merck: 14,5660
• Sensitiveness: Sensitive to humidity
• Solubility: It is almost insoluble in water, but causes mild alkaline reaction in water. Insoluble in ethanol, soluble in dilute acid and foaming.
• Vapor Pressure: No data available

Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5% Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：FG1797000
• Storage Condition：Sealed storage.
• TSCA：Yes
• Safety Term：S22;S24/25

Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5% Customs Data

• HS CODE：2836991000
• Customs Data：

  China Customs Code:

  2836991000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline

Additional information on Magnesium carbonate tetrahydrate, Reagent Grade, MgO ^=40-43.5%

Magnesium Carbonate Tetrahydrate, Reagent Grade: Applications and Significance in Modern Chemical Research

Magnesium carbonate tetrahydrate, with the chemical formula MgCO₃·4H₂O, is a widely utilized compound in the field of chemical research and pharmaceutical development. Its CAS number is 39409-82-0, which uniquely identifies it in scientific literature and commercial products. This reagent-grade compound is characterized by its high purity and specific crystalline structure, making it an invaluable material in various applications.

The compound is primarily known for its role as a mild alkaline agent, which makes it useful in buffering solutions and pH regulation. In pharmaceutical research, magnesium carbonate tetrahydrate is often employed as an excipient in drug formulations, contributing to the stability and bioavailability of active pharmaceutical ingredients (APIs). Its ability to absorb moisture and maintain a stable crystalline structure also makes it suitable for use as a desiccant in sensitive chemical reactions.

Recent advancements in the field of materials science have highlighted the potential of magnesium carbonate tetrahydrate in the development of novel catalysts. Researchers have discovered that its layered structure can facilitate efficient catalytic processes, particularly in organic synthesis. For instance, studies have demonstrated its effectiveness in promoting the formation of carbon-carbon bonds under mild conditions, which is crucial for the synthesis of complex organic molecules.

In addition to its catalytic properties, magnesium carbonate tetrahydrate has found applications in environmental science. Its capacity to bind with heavy metals and other pollutants makes it an excellent candidate for water purification systems. Recent research has shown that it can effectively remove lead and cadmium from contaminated water sources, contributing to safer drinking water supplies.

The compound's stability under various environmental conditions has also made it valuable in geological studies. Geologists use magnesium carbonate tetrahydrate as a reference material to calibrate analytical instruments and validate experimental methods. Its consistent chemical properties ensure accurate measurements and reliable data collection in field studies.

Pharmaceutical researchers have been exploring the potential of magnesium carbonate tetrahydrate as a therapeutic agent as well. Studies suggest that it may have anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its ability to interact with biological molecules has prompted investigations into its role as a drug delivery system. Researchers are developing nanostructured forms of magnesium carbonate tetrahydrate to enhance the targeted delivery of therapeutic agents.

The production of magnesium carbonate tetrahydrate on an industrial scale involves precise control over reaction conditions to ensure high purity and crystallinity. Manufacturers utilize advanced techniques such as recrystallization and controlled precipitation to produce the compound in the desired form. These processes are critical for maintaining the quality and consistency of the product, which is essential for applications where purity is paramount.

The compound's versatility extends to its use in educational settings as well. Chemistry educators often incorporate magnesium carbonate tetrahydrate into laboratory experiments to demonstrate fundamental concepts such as acid-base reactions, solubility, and crystallization. These experiments help students understand complex chemical principles through hands-on learning experiences.

As research continues to uncover new applications for magnesium carbonate tetrahydrate, its importance in modern chemical science cannot be overstated. The compound's unique properties make it indispensable in pharmaceuticals, materials science, environmental science, and education. Ongoing studies are likely to reveal even more innovative uses for this remarkable substance, further solidifying its place as a cornerstone of chemical research.